Cas no 88522-73-0 (3,3-dimethyl-2-(trimethylsilyl)oxybutanenitrile)

• Product Name: 3,3-dimethyl-2-(trimethylsilyl)oxybutanenitrile
• CAS No: 88522-73-0
• MF: C₉H₁₉NOSi
• MW: 185.338763475418
• CID: 629823
• PubChem ID: 10375162
• Update Time: 2025-06-10

3,3-dimethyl-2-(trimethylsilyl)oxybutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 3,3-dimethyl-2-[(trimethylsilyl)oxy]-
• 3,3-dimethyl-2-[(trimethylsilyl)oxy]butanenitrile
• 3,3-Dimethyl-2-((trimethylsilyl)oxy)butanenitrile
• 88522-73-0
• AKOS011843959
• SCHEMBL2610143
• EN300-130372
• 3,3-dimethyl-2-trimethylsilyloxybutanenitrile
• 3,3-dimethyl-2-(trimethylsilyl)oxybutanenitrile

• Inchi： 1S/C9H19NOSi/c1-9(2,3)8(7-10)11-12(4,5)6/h8H,1-6H3
• InChI Key： TYIFFJGNUDQZQG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(C#N)C(C)(C)C

Computed Properties

• Exact Mass: 185.123590764g/mol
• Monoisotopic Mass: 185.123590764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on 3,3-dimethyl-2-(trimethylsilyl)oxybutanenitrile

Introduction to 3,3-dimethyl-2-(trimethylsilyl)oxybutanenitrile (CAS No. 88522-73-0)

3,3-dimethyl-2-(trimethylsilyl)oxybutanenitrile, identified by its Chemical Abstracts Service (CAS) number 88522-73-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of nitrile derivatives, characterized by the presence of a cyano group (-CN) attached to an aliphatic carbon chain. The structural features of 3,3-dimethyl-2-(trimethylsilyl)oxybutanenitrile include a highly substituted alkyl backbone and a trimethylsilyl (TMS) ether functionality, which contribute to its unique chemical properties and reactivity.

The trimethylsilyl group (TMS) is a common protective group in organic synthesis, known for its stability under a wide range of reaction conditions while being easily removable under specific conditions. This property makes 3,3-dimethyl-2-(trimethylsilyl)oxybutanenitrile a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. The cyano group in the molecule introduces reactivity that can be exploited for further functionalization, such as hydrolysis to carboxylic acids or reduction to amides.

Recent advancements in synthetic methodologies have highlighted the utility of nitrile derivatives like 3,3-dimethyl-2-(trimethylsilyl)oxybutanenitrile in the development of novel drug candidates. For instance, studies have demonstrated its role as a precursor in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and central nervous system disorders. The structural motif present in this compound has been shown to mimic natural products with potent biological activity.

The alkyl backbone of 3,3-dimethyl-2-(trimethylsilyl)oxybutanenitrile contributes to its lipophilicity, making it a suitable candidate for drug delivery systems where membrane permeability is a critical factor. Additionally, the presence of both electron-withdrawing and electron-donating groups allows for tunable reactivity, enabling chemists to design multi-step synthetic routes with high precision.

In the realm of medicinal chemistry, the incorporation of trimethylsilyl ether functionalities has been linked to improved metabolic stability and reduced toxicity profiles in drug candidates. This has led to increased interest in compounds like 3,3-dimethyl-2-(trimethylsilyl)oxybutanenitrile as building blocks for next-generation therapeutics. Researchers are exploring its potential in generating novel scaffolds that exhibit enhanced pharmacokinetic properties.

Recent computational studies have also shed light on the electronic structure and reactivity patterns of 3,3-dimethyl-2-(trimethylsilyl)oxybutanenitrile. These studies employ advanced quantum mechanical methods to predict how the molecule might behave in different chemical environments. Such insights are crucial for optimizing synthetic strategies and predicting the outcomes of reactions involving this compound.

The pharmaceutical industry continues to seek innovative intermediates that can streamline drug discovery processes. 3,3-dimethyl-2-(trimethylsilyl)oxybutanenitrile fits this need by providing a versatile platform for constructing complex molecules with desired biological activities. Its unique structural features make it an attractive candidate for further exploration in both academic research and industrial applications.

As synthetic chemistry progresses, the demand for specialized reagents like 3,3-dimethyl-2-(trimethylsilyl)oxybutanenitrile is expected to grow. The ability to efficiently modify and functionalize this compound will continue to drive its use in developing new pharmaceutical agents. Collaborative efforts between chemists and biologists are essential to fully realize its potential in addressing unmet medical needs.

In conclusion, 3,3-dimethyl-2-(trimethylsilyl)oxybutanenitrile (CAS No. 88522-73-0) represents a significant advancement in synthetic organic chemistry with broad implications for pharmaceutical research. Its unique structural attributes and reactivity patterns position it as a valuable tool for constructing novel drug candidates. As research progresses, we can anticipate further discoveries that will expand its utility and impact across multiple scientific disciplines.